N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide

• IUPAC Name: N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C18H20N2O3/c1-4-13-9-7-10-14(5-2)16(13)19-18(21)15-11-6-8-12(3)17(15)20(22)23/h6-11H,4-5H2,1-3H3,(H,19,21)
• InChI Key: WUQCBDDPCORGJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=CC(=C2[N+](=O)[O-])C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. In

Mechanism of Action

N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide works by inhibiting the activity of COX, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their production is increased in response to tissue damage or infection. By inhibiting COX, N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects
N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has also been shown to reduce the production of reactive oxygen species, which can cause tissue damage. In addition, N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has been shown to have anti-angiogenic properties, which may make it useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, which means that there is a large body of literature available on its properties and effects. However, like all drugs, N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has limitations. It can have off-target effects, which may complicate the interpretation of results. In addition, N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide can have toxic effects at high doses, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide. One area of research is the development of new formulations of N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide that can be used to target specific tissues or cell types. Another area of research is the study of the potential use of N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide in the treatment of cancer and Alzheimer's disease. Finally, there is a need for further research into the mechanism of action of N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide, particularly with regard to its anti-angiogenic properties.

Synthesis Methods

N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide can be synthesized through a multi-step process that involves the reaction of 2,6-diethylphenol with thionyl chloride to produce 2,6-diethylphenyl chloromethyl ether. This intermediate is then reacted with 3-methyl-2-nitrobenzoic acid to produce N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide.

Scientific Research Applications

N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual pain. N-(2,6-diethylphenyl)-3-methyl-2-nitrobenzamide has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.